Cas no 13613-74-6 (Butanedioic-1,4-14C2acid)

• Product Name: Butanedioic-1,4-14C2acid
• CAS No: 13613-74-6
• MF: C₄H₆O₄
• MW: 122.073124408722
• CID: 119786
• PubChem ID: 12998485
• Update Time: 2025-04-18

Butanedioic-1,4-14C2acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic-1,4-14C2acid
• SUCCINIC ACID [1,4-14C]
• [1,4]Naphthochinon-monooxim
• [1,4]naphthoquinone monooxime
• [1,4-14C]maleic anhydride
• [1,4-14C]succinic acid
• [1,4-14C2]Bernsteinsaeure
• [1,4-14C2]succinic acid
• < 1,4-14C(2)> -Bernsteinsaeure
• < 1,4-14C> -Bernsteinsaeure
• 1,4-naphthalenedione
• 4-Hydroxyiminonaphthalen-1(4H)-
• Bernsteinsaeure-< 1,4-14C>
• Maleinsaure-anhydrid 2,5< (14)C>
• Naphthochinon-(1.4)-monoxim
• Naphthoquinone oxime
• p-naphthoquinone oxime
• SUCCINIC ACID, [1,4-14C]
• Succinic acid-carboxy-14C
• (1,4-14C2)Butanedioic acid
• 13613-74-6
• Succinic acid,[1,4-14c]

• Inchi： 1S/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)/i3+2,4+2
• InChI Key： KDYFGRWQOYBRFD-NUQCWPJISA-N
• SMILES： O[14C](CC[14C](=O)O)=O

Computed Properties

• Exact Mass: 118.02658
• Monoisotopic Mass: 122.03309265g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Butanedioic-1,4-14C2acid Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：37/38-41